Cas no 2227640-98-2 (rac-(1R,2R)-2-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227640-98-2
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 6213901
• PubChem ID: 165666540
• Update Time: 2025-05-20

rac-(1R,2R)-2-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1906320
• 2227640-98-2

• Inchi： 1S/C10H9BrO3/c11-8-3-5(1-2-9(8)12)6-4-7(6)10(13)14/h1-3,6-7,12H,4H2,(H,13,14)/t6-,7+/m0/s1
• InChI Key： PURSUHVQNFVKJI-NKWVEPMBSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@@H]1C[C@H]1C(=O)O)O

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on rac-(1R,2R)-2-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227640-98-2)

rac-(1R,2R)-2-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227640-98-2) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropane carboxylic acids and is characterized by the presence of a bromo and hydroxy substituent on a phenyl ring, which imparts specific reactivity and selectivity in various chemical and biological processes.

The chirality of this compound, specifically the (1R,2R) configuration, plays a crucial role in its interactions with biological systems. Chiral molecules are known to exhibit distinct properties compared to their enantiomers, which can significantly influence their pharmacological profiles. The racemic mixture of this compound, denoted by the prefix rac-, consists of equal amounts of both enantiomers, making it an important starting material for further chiral resolution studies and the synthesis of enantiomerically pure compounds.

In recent years, there has been a growing interest in the development of small molecules with specific biological activities for therapeutic applications. rac-(1R,2R)-2-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid has been explored for its potential as a lead compound in drug discovery due to its unique structure and reactivity. Studies have shown that this compound can undergo various chemical transformations, including nucleophilic substitution reactions and coupling reactions, which can be leveraged to synthesize more complex molecules with enhanced biological activities.

The bromine substituent on the phenyl ring is particularly noteworthy as it can serve as a handle for further functionalization. For example, bromoaryl compounds are often used as intermediates in cross-coupling reactions such as Suzuki-Miyaura coupling, which allows for the introduction of a wide range of substituents on the phenyl ring. This flexibility in chemical modification makes rac-(1R,2R)-2-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid an attractive starting material for the synthesis of diverse libraries of compounds for high-throughput screening in drug discovery programs.

The hydroxy group on the phenyl ring also contributes to the compound's reactivity and solubility properties. Hydroxyl groups can form hydrogen bonds with other molecules, which can influence the compound's binding affinity to biological targets. Additionally, the presence of a hydroxyl group can enhance the solubility of the compound in polar solvents, making it easier to handle in solution-based reactions and biological assays.

In terms of biological activity, preliminary studies have indicated that rac-(1R,2R)-2-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. For instance, it has shown potential as an inhibitor of cytochrome P450 enzymes, which are crucial for drug metabolism and detoxification processes in the liver. This property makes it a candidate for further investigation as a potential therapeutic agent or as a tool compound for studying enzyme inhibition mechanisms.

Furthermore, the cyclopropane ring structure of this compound adds another layer of complexity to its chemical behavior. Cyclopropanes are known for their high ring strain and reactivity towards nucleophiles. This strain can be harnessed to design compounds with specific reactivity profiles, such as those that undergo ring-opening reactions under controlled conditions. Such reactions can be useful for generating new molecular scaffolds with tailored properties for medicinal chemistry applications.

In conclusion, rac-(1R,2R)-2-(3-bromo-4-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227640-98-2) is a versatile chiral compound with significant potential in both fundamental research and applied chemistry. Its unique combination of chirality, bromo substitution, hydroxyl functionality, and cyclopropane ring structure makes it an intriguing molecule for further exploration in areas such as drug discovery, enzyme inhibition studies, and synthetic organic chemistry. As research in these fields continues to advance, this compound is likely to play an increasingly important role in driving new scientific discoveries and technological innovations.